N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H17NO5/c1-20-13-6-12(7-14(8-13)21-2)17(19)18-9-11-3-4-15-16(5-11)23-10-22-15/h3-8H,9-10H2,1-2H3,(H,18,19)
• InChI Key: KXSGLAFMYMMUHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• Solubility: 46.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide, also known as BDMC, is a synthetic compound that has been studied for its potential therapeutic applications. BDMC belongs to the family of phenethylamines, which are known for their psychoactive effects. However, BDMC has been found to have non-psychoactive properties and has been studied for its potential use in cancer treatment.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide is not fully understood. However, research has shown that N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide inhibits the activity of certain enzymes that are involved in cancer cell growth and survival. N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide has also been found to activate certain signaling pathways that lead to apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide has been found to have a variety of biochemical and physiological effects. In addition to its anti-tumor properties, N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide has been found to exhibit antioxidant and anti-inflammatory properties. N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide has also been found to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide in lab experiments is that it has been shown to be non-toxic to normal cells. This makes it a promising candidate for cancer treatment, as it may be able to selectively target cancer cells without harming healthy cells. However, one limitation of using N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide in lab experiments is that its mechanism of action is not fully understood. Further research is needed to fully elucidate the biochemical and physiological effects of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide. One area of interest is the development of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide analogs that may have improved anti-tumor properties. Another area of interest is the investigation of the potential use of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide in combination with other anti-cancer drugs. Additionally, further research is needed to fully understand the mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide and its effects on normal cells.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide can be synthesized using a multi-step process that involves the reaction of 3,5-dimethoxybenzaldehyde with 3,4-methylenedioxyphenyl-2-nitropropene in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to yield N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide has been studied for its potential use in cancer treatment. Research has shown that N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide exhibits anti-proliferative and anti-tumor properties in various cancer cell lines, including breast cancer, lung cancer, and leukemia. N-(1,3-benzodioxol-5-ylmethyl)-3,5-dimethoxybenzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.